Cas no 57025-45-3 (Propanoic acid, 2,2-dimethyl-, 2,4-dinitrophenyl ester)

• Product Name: Propanoic acid, 2,2-dimethyl-, 2,4-dinitrophenyl ester
• CAS No: 57025-45-3
• MF: C₁₁H₁₂N₂O₆
• MW: 268.222783088684
• CID: 346882
• PubChem ID: 545373
• Update Time: 2025-04-19

Propanoic acid, 2,2-dimethyl-, 2,4-dinitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-dimethyl-, 2,4-dinitrophenyl ester
• (2,4-dinitrophenyl) 2,2-dimethylpropanoate
• DTXSID10337894
• SEBUYNOQPFWJRJ-UHFFFAOYSA-N
• 57025-45-3
• 2,4-Dinitrophenyl pivalate #

• Inchi： 1S/C11H12N2O6/c1-11(2,3)10(14)19-9-5-4-7(12(15)16)6-8(9)13(17)18/h4-6H,1-3H3
• InChI Key： SEBUYNOQPFWJRJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 268.06956
• Monoisotopic Mass: 268.06953611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 112.58